Cas no 1806989-30-9 (3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide
• CAS No: 1806989-30-9
• MF: C₆H₄F₃N₃O₄S
• MW: 271.17387008667
• CID: 4885356
• Update Time: 2025-10-30

3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide

• Inchi： 1S/C6H4F3N3O4S/c7-2-1-3(12(13)14)11-6(17(10,15)16)4(2)5(8)9/h1,5H,(H2,10,15,16)
• InChI Key： GRDOJRNDRHHKLY-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=C(C=C([N+](=O)[O-])N=1)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• XLogP3: 0.6
• Topological Polar Surface Area: 127

Additional information on 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide

Introduction to 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide (CAS No. 1806989-30-9)

3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1806989-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridine derivatives, which are widely studied for their potential biological activities and mechanistic insights into various chemical transformations. The presence of both fluorine and nitro substituents, along with a sulfonamide functional group, endows this molecule with unique electronic and steric properties that make it a valuable scaffold for drug discovery and material science applications.

The structural features of 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide contribute to its versatility in chemical synthesis. The difluoromethyl group enhances lipophilicity while maintaining metabolic stability, making it an attractive moiety in medicinal chemistry. The fluoro substituents at the 4-position introduce additional electronic effects, influencing the compound's reactivity and binding affinity to biological targets. The nitro group at the 6-position serves as a versatile handle for further functionalization, enabling modifications such as reduction to an amine or diazotization for subsequent coupling reactions. Finally, the sulfonamide moiety at the 2-position provides a polar interaction surface, improving solubility and bioavailability in drug-like molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Nitropyridines have emerged as a privileged scaffold due to their ability to modulate various biological pathways. For instance, studies have demonstrated that nitropyridine derivatives can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The introduction of fluorine atoms into these structures has further expanded their pharmacological spectrum, often enhancing binding affinity and selectivity. Specifically, compounds like 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide are being explored for their potential as kinase inhibitors, where the fluorinated nitropyridine core can interact with key residues in the active site of target enzymes.

One of the most compelling aspects of this compound is its utility in fragment-based drug design. By leveraging its well-defined structure and functional groups, researchers can rapidly screen libraries of related compounds to identify lead candidates for further optimization. The difluoromethyl, fluoro, and nitro substituents provide multiple points of interaction with biological targets, allowing for precise tuning of pharmacokinetic properties. Additionally, the sulfonamide group can be used to anchor the molecule within binding pockets through hydrogen bonding interactions. This combination of features makes 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide a promising candidate for developing next-generation therapeutics.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like this one. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, allow researchers to predict how 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide will interact with biological targets at an atomic level. These predictions are crucial for guiding synthetic efforts and prioritizing compounds for experimental validation. For example, computational studies have suggested that this molecule may bind tightly to ATP-binding sites in kinases due to its ability to mimic adenine or guanine through stacking interactions and hydrogen bonding networks involving the nitro and sulfonamide groups.

The synthesis of 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide presents unique challenges due to its complex structure but also offers opportunities for innovation in synthetic methodology. Key steps typically involve multi-step sequences that introduce each substituent systematically while maintaining regioselectivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine ring system efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions between sensitive functional groups during synthesis.

In conclusion,3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide (CAS No. 1806989-30-9) represents a significant advancement in heterocyclic chemistry with broad applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities and synthetic strategies,3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-sulfonamide is poised to play a pivotal role in shaping the future of drug discovery and molecular innovation.